Cas no 2034617-05-3 (1-(2-Ethoxyphenyl)-3-(4-(thiazol-2-yloxy)benzyl)urea)

• Product Name: 1-(2-Ethoxyphenyl)-3-(4-(thiazol-2-yloxy)benzyl)urea
• CAS No: 2034617-05-3
• MF: C₁₉H₁₉N₃O₃S
• MW: 369.43746304512
• CID: 6389285
• PubChem ID: 91813965
• Update Time: 2025-05-24

1-(2-Ethoxyphenyl)-3-(4-(thiazol-2-yloxy)benzyl)urea Chemical and Physical Properties

Names and Identifiers

• F6445-5332
• AKOS025315754
• 3-(2-ethoxyphenyl)-1-{[4-(1,3-thiazol-2-yloxy)phenyl]methyl}urea
• 1-(2-ethoxyphenyl)-3-(4-(thiazol-2-yloxy)benzyl)urea
• 2034617-05-3
• 1-(2-ethoxyphenyl)-3-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]urea
• 1-(2-Ethoxyphenyl)-3-(4-(thiazol-2-yloxy)benzyl)urea

• Inchi： 1S/C19H19N3O3S/c1-2-24-17-6-4-3-5-16(17)22-18(23)21-13-14-7-9-15(10-8-14)25-19-20-11-12-26-19/h3-12H,2,13H2,1H3,(H2,21,22,23)
• InChI Key： LIVUPTSCCGBVQI-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1C=CC(=CC=1)CNC(NC1C=CC=CC=1OCC)=O

Computed Properties

• Exact Mass: 369.11471265g/mol
• Monoisotopic Mass: 369.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 101Ų

Additional information on 1-(2-Ethoxyphenyl)-3-(4-(thiazol-2-yloxy)benzyl)urea

1-(2-Ethoxyphenyl)-3-(4-(Thiazol-2-yloxy)benzyl)Urea: A Comprehensive Overview

1-(2-Ethoxyphenyl)-3-(4-(Thiazol-2-yloxy)benzyl)Urea, also known by its CAS number 2034617-05-3, is a complex organic compound with a unique structure that combines a urea group, an ethoxyphenyl moiety, and a thiazole-containing benzyl group. This compound has garnered significant attention in recent years due to its potential applications in various fields, particularly in the pharmaceutical and chemical industries. The molecule's structure is characterized by the presence of a urea functional group, which is known for its versatility in forming hydrogen bonds and participating in various biochemical interactions.

The synthesis of this compound involves a multi-step process that typically includes the preparation of intermediate compounds such as 2-ethoxyaniline and 4-thiazol-2-yloxybenzaldehyde. These intermediates are then subjected to condensation reactions under controlled conditions to form the final product. The synthesis pathway has been optimized in recent studies to improve yield and purity, making it more feasible for large-scale production.

One of the most intriguing aspects of this compound is its pharmacological activity. Recent research has demonstrated that 1-(2-Ethoxyphenyl)-3-(4-(Thiazol-2-yloxy)benzyl)Urea exhibits significant anti-tumor activity in vitro and in vivo models. The compound has been shown to inhibit the proliferation of various cancer cell lines, including those resistant to conventional chemotherapy drugs. This suggests that it may serve as a potential lead compound for the development of new anti-cancer therapies.

In addition to its anti-tumor properties, this compound has also been investigated for its anti-inflammatory and antioxidant activities. Studies have shown that it can effectively reduce inflammation by inhibiting key inflammatory pathways, such as the NF-kB signaling pathway. Furthermore, its antioxidant properties make it a promising candidate for use in cosmetic products aimed at protecting the skin from oxidative stress.

The structural features of this compound play a crucial role in its biological activity. The ethoxyphenyl group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes. The thiazole moiety, on the other hand, is known for its ability to act as a hydrogen bond donor or acceptor, which can influence the compound's interactions with biological targets. The combination of these groups creates a molecule with a unique balance of hydrophilic and lipophilic properties, making it highly versatile.

Recent advancements in computational chemistry have allowed researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into how the molecule interacts with various biological targets, such as enzymes and receptors. For instance, molecular docking simulations have revealed that the compound can bind effectively to certain kinase enzymes involved in cancer progression, further supporting its potential as an anti-tumor agent.

The development of novel drug delivery systems for this compound is another area of active research. Scientists are exploring the use of nanotechnology-based delivery systems, such as lipid nanoparticles and polymeric micelles, to enhance the bioavailability and targeting efficiency of the compound. These efforts aim to overcome potential limitations related to poor solubility and rapid metabolism.

In conclusion, 1-(2-Ethoxyphenyl)-3-(4-(Thiazol-2-yloxy)benzyl)Urea (CAS No: 2034617-05-3) is a multifaceted compound with immense potential in various applications. Its unique structure, coupled with its diverse biological activities, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing modern medicine and beyond.